1-(2-Ethyl-5-iodophenyl)propan-1-one

• Molecular Formula: C11H13IO
• Molecular Weight: 288.12 g/mol
• IUPAC Name: 1-(2-ethyl-5-iodophenyl)propan-1-one
• InChI: InChI=1S/C11H13IO/c1-3-8-5-6-9(12)7-10(8)11(13)4-2/h5-7H,3-4H2,1-2H3
• InChI Key: NRCUALLCGUJFKW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)I)C(=O)CC

Description

1-(2-Ethyl-5-iodophenyl)propan-1-one is a halogenated aromatic ketone characterized by an ethyl group at the ortho-position and an iodine atom at the para-position on the phenyl ring, attached to a propan-1-one backbone. This compound is of interest in organic synthesis, medicinal chemistry, and materials science due to its unique electronic and steric properties imparted by the iodine and ethyl substituents.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The biological activity, reactivity, and applications of arylpropanones are highly sensitive to substituent type and position. Key comparisons include:

Halogenation Patterns

• 1-(2-(Chloromethyl)-5-iodophenyl)propan-1-one ():

  • Structure : Features a chloromethyl group at the ortho-position and iodine at the para-position.
  • Reactivity : The chloromethyl group enhances electrophilicity, making it reactive in nucleophilic substitutions. The iodine atom stabilizes the aromatic ring via resonance but may participate in coupling reactions.
  • Applications : Used as an intermediate in synthesizing complex molecules, particularly in medicinal chemistry .

• 1-Chloro-1-(2-fluoro-5-iodophenyl)propan-2-one ():

  • Structure : Contains chlorine, fluorine, and iodine on the phenyl ring.
  • Uniqueness : The trifluoromethoxy group increases lipophilicity and metabolic stability compared to ethyl or methoxy substituents.
  • Applications : Explored in drug development for its dual halogen effects on receptor binding .

Alkyl vs. Alkoxy Substituents

• 1-(2-Ethoxy-5-iodophenyl)propan-2-one ():

  • Structure : Ethoxy group at ortho-position and iodine at para-position.
  • Reactivity : The ethoxy group donates electron density via resonance, reducing electrophilicity compared to ethyl or chloromethyl groups.
  • Applications : Used in specialty chemical synthesis, with distinct pharmacokinetic profiles compared to alkylated analogs .

• 1-(5-Ethyl-2-hydroxyphenyl)propan-1-one ():

  • Structure : Ethyl at para-position and hydroxyl at ortho-position.
  • Biological Activity : The hydroxyl group enables hydrogen bonding, enhancing interactions with enzymes like cyclooxygenase. Ethyl increases hydrophobicity, improving membrane permeability .

Key Observations :

• Iodine’s Role : Enhances molecular weight and polarizability, improving binding to hydrophobic enzyme pockets (e.g., thyroid hormone receptors) .
• Ethyl vs. Ethoxy : Ethyl increases steric bulk, reducing rotational freedom, while ethoxy enhances solubility but may reduce blood-brain barrier penetration .